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Abstract

This document provides a comprehensive guide for the preparation of AS8351 stock solutions
for use in a variety of in vitro experimental settings. AS8351 is a potent and selective inhibitor
of KDM5B (Lysine-Specific Demethylase 5B), also known as JARID1B, a histone demethylase
that plays a crucial role in epigenetic regulation.[1][2] Proper preparation and storage of
AS8351 stock solutions are critical for ensuring experimental reproducibility and accuracy. This
guide outlines the necessary materials, step-by-step protocols, and important safety
considerations.

Introduction to AS8351

AS8351 is a small molecule inhibitor that targets KDM5B, an enzyme responsible for removing
methyl groups from lysine 4 of histone H3 (H3K4).[1][2] By inhibiting KDM5B, AS8351 can
induce and sustain active chromatin marks, thereby influencing gene expression.[3][4] This
activity has made AS8351 a valuable tool in various research areas, including cancer biology
and regenerative medicine. Notably, it has been shown to induce the reprogramming of human
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fibroblasts into functional cardiomyocytes and inhibit the proliferation and migration of cancer
cells.[1][2][5][6]

Chemical and Physical Properties of AS8351

A summary of the key chemical and physical properties of AS8351 is presented in Table 1. This
information is essential for accurate stock solution preparation and concentration calculations.

Property Value Reference

Molecular Formula C17H13N302 [21[3]1[71[8]

Molecular Weight 291.3 g/mol [21[71[8]
Light yellow to yellow solid

Appearance [4][7]
powder

CAS Number 796-42-9 21131 7]

Solubility of AS8351

The solubility of AS8351 in various common laboratory solvents is crucial for selecting the
appropriate vehicle for your experiments. It is important to use fresh, high-purity solvents to
ensure maximum solubility.[5]

Solvent Solubility Reference

> 45 mg/mL (up to 150 mg/mL
DMSO _ _ _ 21141171
with ultrasonic and warming)

~10 mg/mL (may require

Ethanol . [21[7]
warming)

DMF ~30 mg/mL [7119]

Water Insoluble [5]

Note: The use of hygroscopic DMSO that has absorbed moisture can significantly reduce the
solubility of AS8351.[4][5] It is highly recommended to use freshly opened, anhydrous DMSO.
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Experimental Protocols

Materials
e AS8351 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated micropipettes and sterile tips

Vortex mixer

Optional: Water bath or heat block for warming

Safety Precautions

AS8351 may cause skin and serious eye irritation, as well as respiratory irritation.[7] It is
essential to handle the compound in a well-ventilated area, preferably a chemical fume hood.
Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses,
and chemical-resistant gloves.[7]

Protocol for Preparing a 10 mM AS8351 Stock Solution
in DMSO

This protocol describes the preparation of a 10 mM stock solution, a commonly used
concentration for in vitro studies.

e Equilibrate AS8351: Allow the vial of AS8351 powder to reach room temperature before
opening to prevent condensation.

e Calculate Required Mass: To prepare 1 mL of a 10 mM stock solution, you will need 0.2913
mg of AS8351 (Mass = Molarity x Volume x Molecular Weight). For ease of measurement, it
is recommended to prepare a larger volume. For example, to prepare 5 mg of AS8351 into a
stock solution:

o Volume of DMSO = (Mass of AS8351 / Molecular Weight) / Desired Molarity
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o Volume of DMSO = (0.005 g/ 291.3 g/mol ) / 0.010 mol/L = 0.001716 L =1.716 mL

e Dissolution:

o Carefully weigh the desired amount of AS8351 powder and place it in a sterile
microcentrifuge tube.

o Add the calculated volume of anhydrous DMSO to the tube.

o Vortex the solution thoroughly until the powder is completely dissolved. Gentle warming
(e.g., in a 37°C water bath) and sonication can aid in dissolution, especially for higher
concentrations.[4]

 Aliquot and Store:

o Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes. This prevents repeated freeze-thaw cycles which can degrade the
compound.[4]

o Store the aliquots at -20°C for long-term storage (stable for up to 1 year) or at -80°C
(stable for up to 2 years).[4] For short-term storage (up to 1 month), aliquots can be stored
at -20°C.[1][2]

Visualized Workflows and Pathways

Experimental Workflow for AS8351 Stock Solution
Preparation
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Caption: Workflow for preparing AS8351 stock solution.

© 2026 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b10769543/docs?utm_src=pdf-body-img#preparing-as8351-stock-solutions-for-in-vitro-experiments-application-notes-and-protocols
https://www.benchchem.com/product/b10769543/docs?utm_src=pdf-body#preparing-as8351-stock-solutions-for-in-vitro-experiments-application-notes-and-protocols
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10769543?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Simplified Sighaling Pathway of AS8351 Action

AS8351

(JARID1B)

H3K4me3
(Active Chromatin Mark)

Promotes

Target Gene
Expression

H3K4me2/1
(Inactive/Poised State)

Cellular Response
(e.g., Reprogramming, Apoptosis)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1.AS-8351 | Cell Signaling Technology [cellsignal.com]
e 2.AS-8351 (#65716) Datasheet With Images | Cell Signaling Technology [cellsignal.com]
e 3.AS 8351 | CAS#:796-42-9 | Chemsrc [chemsrc.com]

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b10769543/docs?utm_src=pdf-body#preparing-as8351-stock-solutions-for-in-vitro-experiments-application-notes-and-protocols
https://www.benchchem.com/product/b10769543/docs?utm_src=pdf-body-img#preparing-as8351-stock-solutions-for-in-vitro-experiments-application-notes-and-protocols
https://www.benchchem.com/product/b10769543?utm_src=pdf-custom-synthesis#bc-rfq
https://www.cellsignal.com/products/activators-inhibitors/as-8351/65716
https://www.cellsignal.com/products/65716/datasheet?images=1
https://www.chemsrc.com/en/cas/796-42-9_169941.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10769543?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

e 4. medchemexpress.com [medchemexpress.com]

e 5. selleckchem.com [selleckchem.com]

e 6. medkoo.com [medkoo.com]

o 7.AS-8351 | CAS 796-42-9 | KDM5B histone demethylase inhibitor | StressMarq

Biosciences Inc. [stressmarg.com]

o 8.AS8351 | 796-42-9 | AAA79642 | Biosynth [biosynth.com]

e 9. amsbio.com [amsbio.com]

e To cite this document: BenchChem. [Preparing AS8351 Stock Solutions for In Vitro
Experiments: Application Notes and Protocols]. BenchChem, [2026]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b10769543/docs#preparing-as8351-stock-
solutions-for-in-vitro-experiments-application-notes-and-protocols]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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